Cas no 10374-28-4 (N,n-diethylcyclopropanecarboxamide)

• Product Name: N,n-diethylcyclopropanecarboxamide
• CAS No: 10374-28-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD00760286
• CID: 1138735
• PubChem ID: 5150881
• Update Time: 2025-06-09

N,n-diethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethylcyclopropanecarboxamide
• N,N-Diethylcyclopropancarboxamid
• N,N-Diethylcyclopropancarboxyamid
• SureCN1289738
• cyclopropyl-N,N-diethylcarboxamide
• CTK0G6825
• Cyclopropanecarboxamide, N,N-diethyl-
• AC1NP68B
• cyclopropanecarboxylic acid diethylamide
• Cyclopropanecarboxamide,N,N-diethyl
• 10374-28-4
• CS1122
• DTXSID70408837
• CS-0016514
• AS-77867
• SCHEMBL1289738
• A896367
• SY069853
• AMY5434
• DA-48173
• AC-31162
• AKOS003041311
• MFCD00760286
• N,n-diethylcyclopropanecarboxamide

• MDL： MFCD00760286
• Inchi： 1S/C8H15NO/c1-3-9(4-2)8(10)7-5-6-7/h7H,3-6H2,1-2H3
• InChI Key： VZLNARVNYHVMHK-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(CC)CC

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 224.1±7.0 °C at 760 mmHg
• Flash Point: 91.8±9.4 °C
• PSA: 20.31000
• LogP: 1.26480
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N,n-diethylcyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on N,n-diethylcyclopropanecarboxamide

Comprehensive Overview of N,N-Diethylcyclopropanecarboxamide (CAS No. 10374-28-4): Properties, Applications, and Innovations

N,N-Diethylcyclopropanecarboxamide (CAS No. 10374-28-4) is a specialized organic compound with a unique cyclopropane backbone and amide functional group. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular structure, characterized by a cyclopropane ring and diethylamide moiety, contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about N,N-Diethylcyclopropanecarboxamide revolves around its synthesis and stability. Researchers have developed optimized protocols for its production, often involving the reaction of cyclopropanecarboxylic acid derivatives with diethylamine. The compound's stability under various conditions, including temperature and pH, has been extensively studied, with findings indicating robust performance in neutral to mildly acidic environments. These properties make it a reliable candidate for further chemical modifications.

In the pharmaceutical industry, N,N-Diethylcyclopropanecarboxamide serves as a key building block for the development of novel drug candidates. Its cyclopropane ring is particularly noteworthy, as this structural motif is prevalent in bioactive molecules targeting neurological and metabolic disorders. Recent studies have explored its potential as a precursor for central nervous system (CNS) agents, aligning with the growing demand for innovative treatments in mental health and neurodegenerative diseases.

Another area of interest is the compound's role in agrochemical formulations. With the global push toward sustainable farming practices, researchers are investigating N,N-Diethylcyclopropanecarboxamide as a potential intermediate for eco-friendly pesticides and herbicides. Its ability to modulate biological activity while maintaining low environmental persistence has positioned it as a promising candidate for next-generation crop protection solutions.

From a material science perspective, N,N-Diethylcyclopropanecarboxamide has been explored for its utility in polymer chemistry. The compound's rigid cyclopropane structure can impart enhanced mechanical properties to polymeric materials, making them suitable for high-performance applications. Innovations in this space have focused on developing lightweight yet durable composites for automotive and aerospace industries, addressing the need for energy-efficient materials.

Environmental and safety considerations are also critical when discussing CAS No. 10374-28-4. Regulatory bodies have evaluated its ecotoxicological profile, and current data suggest low toxicity to aquatic organisms and terrestrial wildlife. This aligns with the broader industry trend toward greener chemistry and reduced ecological footprints. Companies are increasingly adopting sustainable synthesis routes for this compound, minimizing waste and energy consumption.

Recent advancements in analytical techniques have enabled more precise characterization of N,N-Diethylcyclopropanecarboxamide. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are now routinely employed to ensure purity and consistency, meeting the stringent requirements of industrial and academic users. These methods also facilitate the detection of impurities, ensuring compliance with global quality standards.

The future of N,N-Diethylcyclopropanecarboxamide looks promising, with ongoing research exploring its potential in bioactive coatings and nanotechnology. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in addressing contemporary challenges. Its unique combination of structural features and functional versatility ensures its relevance across multiple scientific disciplines.